2-(1-Adamantylcarbonyl)-3-(6-chloro-1,3-benzodioxol-5-yl)-1,1-cyclopropanedicarbonitrile
2-(1-Adamantylcarbonyl)-3-(6-chloro-1,3-benzodioxol-5-yl)-1,1-cyclopropanedicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
1212431-25-8
VCID:
VC0460571
InChI:
InChI=1S/C23H21ClN2O3/c24-16-5-18-17(28-11-29-18)4-15(16)19-20(23(19,9-25)10-26)21(27)22-6-12-1-13(7-22)3-14(2-12)8-22/h4-5,12-14,19-20H,1-3,6-8,11H2/t12?,13?,14?,19?,20-,22?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC6=C(C=C5Cl)OCO6
Molecular Formula:
C23H21ClN2O3
Molecular Weight:
408.9g/mol
2-(1-Adamantylcarbonyl)-3-(6-chloro-1,3-benzodioxol-5-yl)-1,1-cyclopropanedicarbonitrile
CAS No.: 1212431-25-8
Main Products
VCID: VC0460571
Molecular Formula: C23H21ClN2O3
Molecular Weight: 408.9g/mol
| CAS No. | 1212431-25-8 |
|---|---|
| Product Name | 2-(1-Adamantylcarbonyl)-3-(6-chloro-1,3-benzodioxol-5-yl)-1,1-cyclopropanedicarbonitrile |
| Molecular Formula | C23H21ClN2O3 |
| Molecular Weight | 408.9g/mol |
| IUPAC Name | (2S)-2-(adamantane-1-carbonyl)-3-(6-chloro-1,3-benzodioxol-5-yl)cyclopropane-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C23H21ClN2O3/c24-16-5-18-17(28-11-29-18)4-15(16)19-20(23(19,9-25)10-26)21(27)22-6-12-1-13(7-22)3-14(2-12)8-22/h4-5,12-14,19-20H,1-3,6-8,11H2/t12?,13?,14?,19?,20-,22?/m1/s1 |
| Standard InChIKey | VQSHQDMGUYGNCL-VYVUQCFSSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)[C@H]4C(C4(C#N)C#N)C5=CC6=C(C=C5Cl)OCO6 |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC6=C(C=C5Cl)OCO6 |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC6=C(C=C5Cl)OCO6 |
| PubChem Compound | 11838520 |
| Last Modified | Nov 11 2021 |
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